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Compound of Interest

Compound Name: Thifensulfuron

Cat. No.: B1222996 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address crop injury symptoms following the application of Thifensulfuron-methyl.

Frequently Asked Questions (FAQs)
Q1: What is Thifensulfuron-methyl and how does it work?

Thifensulfuron-methyl is a selective, post-emergence sulfonylurea herbicide used to control

broadleaf weeds in various crops, including cereals and soybeans.[1] It works by inhibiting the

acetolactate synthase (ALS) enzyme in susceptible plants.[2][3] This enzyme is crucial for the

biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are

essential for protein synthesis and plant growth.[2][3] Inhibition of the ALS enzyme leads to a

cessation of cell division and growth in sensitive weeds, ultimately causing their death.

Q2: What are the typical symptoms of Thifensulfuron injury in crops?

Symptoms of Thifensulfuron injury are generally slow to develop, appearing 7 to 14 days after

application.[4] Common symptoms across various crops include:

Stunting: A general reduction in plant height and overall growth.

Chlorosis: Yellowing of the leaves, particularly the newer growth, which may appear as a

"yellow flash" in the whorl of corn.[5]
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Necrosis: Browning and death of plant tissue, following chlorosis.

Reddish or Purplish Veins: A distinctive symptom, especially in soybeans, is the appearance

of red or purple discoloration of the leaf veins.[6]

Malformed Growth: In corn, leaves may fail to unfurl properly, leading to a "buggy-whipping"

appearance, and brace roots may be malformed.[7][8] In wheat, late applications can cause

twisted flag leaves and abnormal head development.[9]

Q3: What factors can increase the risk of crop injury from Thifensulfuron?

Several factors can enhance the phytotoxicity of Thifensulfuron and increase the likelihood of

crop injury:

Environmental Conditions: High temperatures and high relative humidity can increase

herbicide uptake and the potential for injury.[2][6][10] Conversely, cold, wet conditions can

also stress the crop and make it more susceptible to injury.[1]

Soil Properties: Soil pH can significantly affect the persistence and availability of sulfonylurea

herbicides. Higher soil pH (above 6.8) can slow the degradation of Thifensulfuron,

increasing the risk of carryover injury to subsequent sensitive crops.[10][11][12]

Crop Growth Stage: The susceptibility of crops to Thifensulfuron injury can vary with the

growth stage at the time of application. For instance, wheat is at a higher risk of injury when

treated at the 2 to 5-leaf stage.[1]

Tank Mixtures: Co-application of Thifensulfuron with certain other pesticides, particularly

organophosphate or carbamate insecticides, can lead to a synergistic increase in crop injury.

[13][14]

Adjuvants: The addition of surfactants or other adjuvants can increase the absorption of

Thifensulfuron, which enhances weed control but can also increase the potential for crop

injury.[15]
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Scenario 1: You observe stunting and yellowing in your crop a week after Thifensulfuron
application.

Confirm Symptoms: Carefully observe the pattern and specific symptoms of the injury. Is the

injury uniform across the field, or is it patchy? Are the newest leaves most affected? Do you

see the characteristic reddish or purplish veins (in soybeans)?

Review Application Records:

Rate: Was the correct application rate of Thifensulfuron used for the specific crop and

growth stage?

Tank Mix: Were any other herbicides, insecticides, or fungicides included in the tank mix?

Certain combinations can increase phytotoxicity.[13][14]

Adjuvants: What adjuvants were used, and at what concentration?

Assess Environmental Conditions: Review the weather data for the period during and

immediately following the application. High temperatures and humidity can increase

herbicide uptake and potential for injury.[2][6][10]

Evaluate Crop Stress: Was the crop under any stress (e.g., drought, waterlogged soil,

nutrient deficiency, insect damage) at the time of application? Stressed crops are more

susceptible to herbicide injury.[1]

Collect Samples for Analysis (Optional but Recommended): If the cause is still unclear or for

documentation purposes, collect soil and plant tissue samples from both the affected and

unaffected areas for residue analysis.

Scenario 2: A rotational crop planted in a field previously treated with Thifensulfuron is

showing injury symptoms.

Identify Carryover Potential: Thifensulfuron persistence in the soil is influenced by soil pH,

moisture, and temperature.[10][11][12] Dry conditions and high soil pH can slow its

degradation, leading to carryover.
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Conduct a Soil Bioassay: This is a simple and effective method to determine if herbicide

residues are present at levels that can harm sensitive crops.[3][16]

Soil and Tissue Analysis: For a quantitative assessment, send soil samples from the affected

area to a laboratory for herbicide residue analysis.[3] Plant tissue from the injured rotational

crop can also be analyzed.

Data Presentation
Table 1: Factors Influencing Thifensulfuron Crop Injury
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Factor
Condition Increasing
Injury Risk

Impact

Application Rate

Exceeding the label-

recommended rate for the

specific crop.

Direct increase in phytotoxicity.

Crop Growth Stage

Application outside the

recommended window (e.g., 2-

5 leaf stage in wheat).[1]

Increased susceptibility of the

crop.

Temperature
High temperatures (e.g.,

exceeding 28°C or 80°F).[17]

Increased herbicide uptake

and metabolic stress on the

plant.

Relative Humidity
High humidity (e.g., 80-92%).

[10]

Slower drying of spray

droplets, leading to increased

absorption.

Soil pH

High pH (>6.8) for carryover;

extremes in pH can stress

crops.[10][11][12]

Reduced herbicide

degradation in soil, leading to

persistence.

Tank Mixes

Co-application with

organophosphate or

carbamate insecticides.[14]

Synergistic phytotoxic effect.

Adjuvants

Addition of non-ionic

surfactants or crop oil

concentrates.

Enhanced herbicide uptake by

the crop.

Crop Stress

Drought, water-logging,

nutrient deficiency, disease, or

insect damage.[1]

Reduced ability of the crop to

metabolize the herbicide.

Table 2: Thifensulfuron Application Rates and Observed Crop Injury
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Crop
Thifensulfuron
Rate (g a.i./ha)

Tank Mix Partner(s) Observed Injury

Soybean 6 and 12 None Up to 5% injury.

Soybean 6 and 12
Non-ionic surfactant +

UAN
Up to 24% injury.

Soybean Not specified

Organophosphate or

carbamate

insecticides

40-82% leaf surface

injury.[14]

Sweet Corn (sensitive

hybrids)
6 -

21-98% yield

reduction.[18]

Sweet Corn (sensitive

hybrids)
12 -

51-98% yield

reduction.[18]

Wheat Not specified
Dichlorprop/2,4-D

ester

Minor visual injury and

up to 14% yield

reduction in fall

applications.[19]

Experimental Protocols
1. Soil Bioassay for Herbicide Residue Detection

Objective: To determine if Thifensulfuron residues in the soil are at a concentration high

enough to injure a sensitive rotational crop.

Methodology:

Sample Collection:

Collect representative soil samples from the top 2-4 inches of the field in question.[3][16]

Take separate composite samples from areas with suspected high concentrations (e.g.,

sprayer overlaps, headlands) and areas of normal application.

Collect a control soil sample from an area known to be free of Thifensulfuron residue.
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Potting and Planting:

Fill several pots (3-4 inch diameter) with soil from each sampled area and the control soil.

Plant seeds of a sensitive indicator species. For sulfonylurea herbicides like

Thifensulfuron, tomato, cucumber, or spinach are good choices.[3][16] Also plant the

intended rotational crop.

Growth and Observation:

Place the pots in a greenhouse or a sunny location with consistent watering.

Observe the plants for 3 weeks after germination.[3]

Evaluation:

Compare the growth of plants in the field soil to those in the control soil.

Look for symptoms of herbicide injury such as stunting, chlorosis (yellowing), and root

malformation.[3]

2. Plant Tissue and Soil Analysis for Herbicide Residue

Objective: To quantitatively measure the concentration of Thifensulfuron-methyl in plant tissue

and soil samples.

Methodology:

Sample Collection:

Plant Tissue: Collect 15-20 whole above-ground plants from both the injured and a nearby

unaffected area.

Soil: Take 15-20 soil cores from the top 2-4 inches in the root zone of the collected plants

in both affected and unaffected areas.

Sample Handling and Shipping:
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Place plant and soil samples in separate, clearly labeled paper bags.

Keep the samples cool and ship them overnight to a qualified analytical laboratory.

Laboratory Analysis:

The laboratory will perform an extraction and analysis using methods such as High-

Performance Liquid Chromatography (HPLC) to determine the concentration of

Thifensulfuron-methyl.
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Caption: Thifensulfuron-methyl's mode of action via inhibition of the ALS enzyme.
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Caption: A logical workflow for troubleshooting crop injury after Thifensulfuron application.
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Caption: Experimental workflow for a soil bioassay to detect herbicide residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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